N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide

Specification

• CAS No.: 1171705-53-5
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.41
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide
• Standard InChI: InChI=1S/C16H18N4OS/c1-11-10-12(2)20(18-11)9-8-19(13(3)21)16-17-14-6-4-5-7-15(14)22-16/h4-7,10H,8-9H2,1-3H3
• Standard InChI Key: AFQPRSRXICHHBN-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CCN(C2=NC3=CC=CC=C3S2)C(=O)C)C

Introduction

Synthesis Methods

While specific synthesis methods for N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide are not detailed in the literature, compounds with similar structures often involve multi-step reactions using commercially available reagents. For example, compounds like N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide are synthesized through two-stage protocols using simple transformations and cheap reagents.

Related Compounds and Their Activities

Compound Name	Structural Features	Biological Activity
1-(1,3-benzothiazol-2-yl)-3,5-dimethylpyrazole	Benzothiazole and pyrazole moieties	Antimicrobial
2-(benzothiazolyl)acetamide	Benzothiazole with an acetamide group	Anticancer
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Contains benzothiophene and pyrazole groups	Anti-inflammatory

Future Research Directions

Given the potential therapeutic applications of compounds with benzothiazole and pyrazole groups, further research into the synthesis, biological activity, and pharmacokinetics of N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide is warranted. This could involve in vitro and in vivo studies to assess its efficacy and safety.